N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamide

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)-cyanomethyl]-2-(2-methoxyethoxy)acetamide
• InChI: InChI=1S/C13H14ClFN2O3/c1-19-5-6-20-8-12(18)17-11(7-16)13-9(14)3-2-4-10(13)15/h2-4,11H,5-6,8H2,1H3,(H,17,18)
• InChI Key: FEBLFNJFNXWCOP-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC(=O)NC(C#N)C1=C(C=CC=C1Cl)F
• Molecular Formula: C13H14ClFN2O3
• Molecular Weight: 300.71 g/mol

Description

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamide, commonly known as CFTR modulator, is a type of drug that is used to treat cystic fibrosis (CF). CF is a genetic disorder that affects the respiratory, digestive, and reproductive systems of the body. CFTR modulator is a promising drug that has shown positive results in clinical studies.

Mechanism of Action

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator works by targeting the N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR protein, which is defective in N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamide patients. N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator helps to restore the function of the N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR protein, which improves the transport of chloride ions across the cell membrane. This helps to reduce the viscosity of mucus in the lungs, which improves lung function and reduces the frequency of pulmonary exacerbations.
Biochemical and Physiological Effects:
N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator has been shown to have several biochemical and physiological effects. It improves the transport of chloride ions across the cell membrane, which reduces the viscosity of mucus in the lungs. This improves lung function and reduces the frequency of pulmonary exacerbations. N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator also helps to improve the quality of life in this compound patients.

Advantages and Limitations for Lab Experiments

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator has several advantages for lab experiments. It is a well-studied drug that has been extensively tested in clinical trials. N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator is also easy to administer and has a good safety profile. However, there are some limitations to using N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator in lab experiments. It is a relatively new drug, and there is still much to learn about its mechanism of action and long-term effects.

Future Directions

There are several future directions for N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator research. One area of research is to develop new N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulators that are more effective and have fewer side effects. Another area of research is to develop combination therapies that target multiple aspects of N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamide. Finally, there is a need to better understand the long-term effects of N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator on this compound patients.
Conclusion:
N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator is a promising drug that has shown positive results in clinical studies. It works by targeting the N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR protein, which is defective in this compound patients. N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator improves lung function, reduces the frequency of pulmonary exacerbations, and improves the quality of life in this compound patients. N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator has several advantages for lab experiments, but there are still limitations to its use. There are several future directions for N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator research, including developing new N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulators, combination therapies, and better understanding the long-term effects of N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator on this compound patients.

Synthesis Methods

The synthesis of N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator involves a series of chemical reactions. The starting material is 2-chloro-6-fluorobenzonitrile, which is reacted with sodium methoxide to form the corresponding methoxy derivative. The methoxy derivative is then reacted with 2-(2-methoxyethoxy)acetic acid to form the final product, N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator.

Scientific Research Applications

N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator has been extensively studied in the laboratory and clinical trials. It has been shown to improve lung function, reduce the frequency of pulmonary exacerbations, and improve the quality of life in N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamide patients. N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator works by targeting the N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR protein, which is defective in this compound patients. N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR modulator helps to restore the function of the N-[(2-chloro-6-fluorophenyl)(cyano)methyl]-2-(2-methoxyethoxy)acetamideTR protein, which improves the transport of chloride ions across the cell membrane.